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Compound of Interest

Compound Name: 2-Methyl-6-nitrobenzoic acid

Cat. No.: B120224

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the storage and handling of 2-Methyl-6-nitrobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methyl-6-nitrobenzoic acid and what are its common applications?

Al: 2-Methyl-6-nitrobenzoic acid is a nitrated carboxylic acid.[1] It is a versatile intermediate
in organic synthesis, commonly used in the pharmaceutical and agrochemical industries.[2] Its
structure lends itself to the development of dyes and other innovative materials.[2] In research,
it is used to study reaction mechanisms and in the development of new materials due to its
stability and ease of functionalization.[2]

Q2: What are the primary hazards associated with 2-Methyl-6-nitrobenzoic acid?

A2: 2-Methyl-6-nitrobenzoic acid is considered hazardous. It can cause skin and serious eye
irritation.[3] Inhalation of dust may cause respiratory irritation.[3][4] Ingestion or skin contact
may lead to severe injury.[5]

Q3: What personal protective equipment (PPE) should | use when handling this compound?

A3: When handling 2-Methyl-6-nitrobenzoic acid, it is crucial to use appropriate personal
protective equipment. This includes eyeshields, gloves, and a type N95 (US) or equivalent
respirator to avoid dust inhalation.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b120224?utm_src=pdf-interest
https://www.benchchem.com/product/b120224?utm_src=pdf-body
https://www.benchchem.com/product/b120224?utm_src=pdf-body
https://www.benchchem.com/product/b120224?utm_src=pdf-body
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.geeksforgeeks.org/chemistry/methods-of-preparation-of-carboxylic-acids/
https://www.geeksforgeeks.org/chemistry/methods-of-preparation-of-carboxylic-acids/
https://www.geeksforgeeks.org/chemistry/methods-of-preparation-of-carboxylic-acids/
https://www.benchchem.com/product/b120224?utm_src=pdf-body
https://www.benchchem.com/product/b120224?utm_src=pdf-body
https://www.benchchem.com/pdf/Methyl_2_methyl_6_nitrobenzoate_safety_and_handling_guidelines.pdf
https://www.benchchem.com/pdf/Methyl_2_methyl_6_nitrobenzoate_safety_and_handling_guidelines.pdf
https://www.benchchem.com/product/b120224
https://www.quora.com/How-do-you-determine-the-solubility-of-a-solid
https://www.benchchem.com/product/b120224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q4: How should | properly store 2-Methyl-6-nitrobenzoic acid?

A4: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4] It is
classified under Storage Class 11 - Combustible Solids. Some sources recommend
refrigeration for storage.[5]

Q5: What materials are incompatible with 2-Methyl-6-nitrobenzoic acid?

A5: Avoid contact with strong oxidizing agents and strong bases, as these are incompatible
with 2-Methyl-6-nitrobenzoic acid.[3][4]

Troubleshooting Guides

Problem: The 2-Methyl-6-nitrobenzoic acid is not dissolving in my solvent.

» Solution: 2-Methyl-6-nitrobenzoic acid is generally insoluble in water.[5] However, it is
soluble in many organic solvents.[1] If you are experiencing solubility issues, consider using
a different organic solvent. For quantitative studies, it is recommended to experimentally
determine the solubility in your specific solvent system. Please refer to the experimental
protocol section for a general method to determine solubility.

Problem: | have spilled a small amount of solid 2-Methyl-6-nitrobenzoic acid in the lab.

¢ Solution: For small spills of solid material, you should first remove all sources of ignition.[5]
Dampen the spilled solid with 60-70% ethanol and transfer the material to a suitable
container.[5] Use absorbent paper dampened with the same ethanol solution to clean up any
remaining material.[5] Seal the absorbent paper and any contaminated clothing in a vapor-
tight plastic bag for proper disposal.[5] Finally, wash all contaminated surfaces with 60-70%
ethanol followed by a soap and water solution.[5] Do not re-enter the area until it has been
verified as clean by a safety officer.[5]

Problem: | have accidentally come into contact with 2-Methyl-6-nitrobenzoic acid.
e Solution:

o Eyes: Immediately rinse cautiously with water for several minutes. If present and easy to
do, remove contact lenses and continue rinsing for at least 15 minutes. Seek medical
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attention.[3]

o Skin: Wash the affected area with plenty of soap and water. If skin irritation occurs, seek
medical advice.[3]

o Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable
for breathing. If respiratory symptoms occur, seek medical attention.[3]

o Ingestion: If swallowed, immediately make the victim drink water (two glasses at most).
Consult a physician.[6]

Data Presentation

Table 1: Physicochemical Properties of 2-Methyl-6-nitrobenzoic acid

Property Value Reference
CAS Number 13506-76-8
Molecular Formula CsH7NOa4
Molecular Weight 181.15 g/mol
Appearance Yellow to brown powder or 2]
crystals
Melting Point 151-159 °C [21[7]
Solubility in Water Insoluble [5]

Table 2: lllustrative Solubility Profile of a Structurally Related Compound (4-Nitrobenzoic Acid)

Disclaimer: The following data is for a structurally related compound, 4-Nitrobenzoic acid, and
is provided for illustrative purposes only. The actual solubility of 2-Methyl-6-nitrobenzoic acid
may vary.
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Solvent Temperature (°C) Solubility
Water 26 <1 mg/mL
Ethanol Not Specified 1g9/110 mL
Methanol Not Specified lg/12mL
Chloroform Not Specified 1g/150 mL
Diethyl Ether Not Specified lg/45mL
Acetone Not Specified 1g/20mL

Experimental Protocols

Protocol 1: Preparation of a Standard Stock Solution (1 mg/mL)
e Materials:

o 2-Methyl-6-nitrobenzoic acid

[¢]

Volumetric flask (e.g., 100 mL)

[e]

Analytical balance

o

Appropriate solvent (e.g., Methanol)

o

Personal Protective Equipment (PPE) as specified in the FAQs.

» Procedure:
1. Accurately weigh 100 mg of 2-Methyl-6-nitrobenzoic acid using an analytical balance.
2. Carefully transfer the weighed solid into a 100 mL volumetric flask.

3. Add a small amount of the chosen solvent (e.g., 20-30 mL of methanol) to the flask and
gently swirl to dissolve the solid. A sonicator may be used to aid dissolution.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b120224?utm_src=pdf-body
https://www.benchchem.com/product/b120224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

4. Once the solid is completely dissolved, add more solvent to the flask until the volume
reaches the calibration mark.

5. Cap the flask and invert it several times to ensure the solution is homogeneous.

6. Label the flask with the compound name, concentration, solvent, and date of preparation.
Protocol 2: Determination of Solubility using the Shake-Flask Method
e Materials:

o 2-Methyl-6-nitrobenzoic acid

o

A series of vials with tight-fitting caps

[¢]

Various laboratory solvents (e.g., water, ethanol, acetone, etc.)

[¢]

Temperature-controlled orbital shaker

[e]

Syringe filters (e.g., 0.45 pm)

o

Analytical instrument for quantification (e.g., HPLC or UV-Vis spectrophotometer)

[¢]

Personal Protective Equipment (PPE).
e Procedure:

1. Add an excess amount of 2-Methyl-6-nitrobenzoic acid to several vials. The presence of
undissolved solid is necessary to ensure a saturated solution.

2. Add a known volume of a different solvent to each vial.

3. Securely cap the vials and place them in a temperature-controlled orbital shaker set to a
constant temperature (e.g., 25 °C).

4. Agitate the samples for a sufficient time (e.g., 24-48 hours) to reach equilibrium. The
concentration of the dissolved solid should remain constant over time.

5. After equilibration, allow the vials to stand undisturbed for the excess solid to settle.
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6. Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)
using a pipette.

7. Filter the supernatant through a syringe filter to remove any remaining solid particles.

8. Quantify the concentration of 2-Methyl-6-nitrobenzoic acid in the filtered solution using a
validated analytical method such as HPLC or UV-Vis spectrophotometry.

Mandatory Visualizations
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Consult Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh the Required Amount
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or for Solution Preparation

Return Unused Chemical to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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